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Compound of Interest

Compound Name: Microcin C7

Cat. No.: B1577374

Introduction

Microcin C7 (McC7) is a potent "Trojan horse" antimicrobial peptide produced by Escherichia
coli.[1][2] It consists of a heptapeptide C-terminally attached to a modified adenosine
monophosphate (AMP).[1][3] McC7 gains entry into susceptible Gram-negative bacteria, such
as E. coli, Salmonella, and Shigella, through the Ye]JABEF oligopeptide transporter.[4][5] Once
inside the cytoplasm, cellular peptidases process the molecule, releasing a toxic payload: a
nonhydrolyzable aspartyl-adenylate.[4][5] This molecule mimics an intermediate in the charging
of tRNA with aspartate, effectively inhibiting aspartyl-tRNA synthetase (AspRS), a crucial
enzyme for protein synthesis.[4][5] This targeted mechanism of action, which ultimately halts
protein production and leads to cell death, makes McC7 a promising candidate for the
development of new antibiotics, particularly in an era of rising antimicrobial resistance.[6][7]

These application notes provide a detailed protocol for determining the antimicrobial activity of
Microcin C7 by measuring its Minimum Inhibitory Concentration (MIC) using the broth
microdilution method. The MIC is the lowest concentration of an antimicrobial agent that
prevents the visible growth of a microorganism after overnight incubation.[8][9]

Mechanism of Action: Microcin C7

The antimicrobial action of Microcin C7 follows a multi-step process, beginning with its
transport into the target bacterial cell and culminating in the inhibition of protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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